Cas no 405514-94-5 (N,N-Dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide)

• Product Name: N,N-Dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide
• CAS No: 405514-94-5
• MF: C₁₅H₃₀F₆N₂O₄S₂
• MW: 480.530123233795
• MDL: MFCD12761447
• CID: 855101
• PubChem ID: 87561513
• Update Time: 2025-06-08

N,N-Dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide Chemical and Physical Properties

Names and Identifiers

• TRIBUTYLMETHYLAMMONIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE
• Tributylmethylammonium Bis(trifluoromethanesulfonyl)imide
• bis(trifluoromethylsulfonyl)azanide,tributyl(methyl)azanium
• Methyltributylammonium bis(trifluoromethylsulfonyl)imide
• N 4441-TFSI
• Tributylmethylammonium bis((trifluoromethyl)sulfonyl)imide
• DTXCID7027881
• AKOS005762829
• SCHEMBL924836
• NCGC00258136-01
• AS-70100
• Methyltributylammonium bis(trifluoromethanesulfonyl)imide
• N,N-Dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide
• bis(trifluoromethylsulfonyl)azanide;tributyl(methyl)azanium
• tributyl(methyl)azanium; trifluoro[(trifluoromethanesulfonylazanidyl)sulfonyl]methane
• methyltributylammomium bis((trifluoromethyl)sulfonyl)imide
• N,N-Dibutyl-N-methylbutan-1-aminiumbis((trifluoromethyl)sulfonyl)amide
• CAS-405514-94-5
• Tributylmethylammonium bis(trifluoromethylsulfonyl)imde
• N-Tributyl-N-methylammonium bis(trifluoromethanesulfonyl)imide
• CS-W013830
• 405514-94-5
• DTXSID0047905
• C15H30F6N2O4S2
• SY075518
• CHEMBL3182982
• Tox21_200582
• T2679
• N,N-Dibutyl-N-methyl-1-butanaminium Bis[(trifluoromethyl)sulfonyl]amide
• NCGC00248746-01
• MFCD12761447
• Tributylmethylammonium bis(trifluoromethylsulfonyl)imide, >=99%, H2O <500 ppm
• D70793

• MDL： MFCD12761447
• Inchi： 1S/C13H30N.C2F6NO4S2/c1-5-8-11-14(4,12-9-6-2)13-10-7-3;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-13H2,1-4H3;/q+1;-1
• InChI Key： XALVHDZWUBSWES-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[N+](C)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 480.15500
• Monoisotopic Mass: 480.15511876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 472
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2700
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.4260-1.4300
• PSA: 85.04000
• LogP: 7.05420
• Vapor Pressure: No data available

N,N-Dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on N,N-Dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide

N,N-Dibutyl-N-methylbutan-1-aminium Bis((trifluoromethyl)sulfonyl)amide (CAS No. 405514-94-5): A Comprehensive Overview

N,N-Dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide (CAS No. 405514-94-5) is a sophisticated ionic liquid that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including chemical synthesis, materials science, and pharmaceutical research. This compound is characterized by its excellent thermal stability, low vapor pressure, and high ionic conductivity, making it a valuable reagent in both academic and industrial settings.

The molecular structure of N,N-dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide consists of a cationic part, N,N-dibutyl-N-methylbutan-1-aminium, and an anionic part, bis((trifluoromethyl)sulfonyl)amide. The cationic component is derived from the quaternization of butan-1-amine with butyl and methyl groups, while the anion is a bis(trifluoromethanesulfonyl)imide (TFSI). The TFSI anion is particularly noteworthy for its high thermal stability and low volatility, which contribute to the overall robustness of the ionic liquid.

Recent studies have highlighted the versatility of N,N-dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide in catalytic processes. For instance, a study published in the Journal of Catalysis demonstrated that this ionic liquid can serve as an efficient catalyst for the synthesis of fine chemicals and pharmaceutical intermediates. The unique combination of its cationic and anionic components provides a stable and active environment for various chemical reactions, leading to improved yields and selectivity.

In the realm of materials science, N,N-dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide has shown promise as a solvent for the preparation of functional materials. Research published in the Journal of Materials Chemistry A reported that this ionic liquid can be used to dissolve and process polymers and other organic materials without degrading their properties. This capability opens up new avenues for the development of advanced materials with tailored properties for specific applications.

The pharmaceutical industry has also taken notice of the potential benefits of N,N-dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide. In drug delivery systems, this ionic liquid can enhance the solubility and bioavailability of poorly soluble drugs. A study in the International Journal of Pharmaceutics demonstrated that using this ionic liquid as a co-solvent significantly improved the dissolution rate of a model drug, leading to faster onset of action and better therapeutic outcomes.

The environmental impact of ionic liquids is another area of active research. While many ionic liquids are considered more environmentally friendly than traditional organic solvents due to their low volatility and high recyclability, it is crucial to evaluate their biodegradability and toxicity. A recent study in the Green Chemistry journal assessed the environmental fate and effects of N,N-dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide. The results indicated that this compound exhibits low toxicity to aquatic organisms and can be effectively degraded under certain conditions, making it a promising candidate for green chemistry applications.

In summary, N,N-dibutyl-N-methylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide (CAS No. 405514-94-5) is a versatile ionic liquid with a wide range of applications in chemical synthesis, materials science, and pharmaceutical research. Its unique properties make it an attractive reagent for various processes, from catalysis to drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.